1-(4-hydroxyphenyl)-1H-imidazole-5-carboxylic acid
Overview
Description
The compound seems to be a derivative of 4-Hydroxyphenylacetic acid . 4-Hydroxyphenylacetic acid is a chemical compound found in olive oil and beer . It’s used as a reagent in the acylation of phenols and amines and for fluorometric determination of oxidative enzymes .
Synthesis Analysis
4-Hydroxyphenylacetic acid is obtained by reducing 4-hydroxymandelic acid with elemental phosphorus and iodine . It’s used as an intermediate to synthesize atenolol, 3,4-dihydroxyphenylacetic acid, and coclaurine .
Mechanism of Action
Safety and Hazards
Future Directions
While specific future directions for “1-(4-hydroxyphenyl)-1H-imidazole-5-carboxylic acid” are not available, there is ongoing research into the potential uses of similar compounds. For example, retinoids, which are similar to your compound, are being investigated for their use in cancer prevention and treatment .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-hydroxyphenyl)-1H-imidazole-5-carboxylic acid involves the reaction of 4-hydroxybenzaldehyde with ethylenediamine to form 1-(4-hydroxyphenyl)-1H-imidazole. This intermediate is then oxidized using potassium permanganate to form 1-(4-hydroxyphenyl)-1H-imidazole-5-carboxaldehyde, which is subsequently converted to the final product through a carboxylation reaction using sodium hydroxide and carbon dioxide.", "Starting Materials": [ "4-hydroxybenzaldehyde", "ethylenediamine", "potassium permanganate", "sodium hydroxide", "carbon dioxide" ], "Reaction": [ "Step 1: Reaction of 4-hydroxybenzaldehyde with ethylenediamine in ethanol to form 1-(4-hydroxyphenyl)-1H-imidazole.", "Step 2: Oxidation of 1-(4-hydroxyphenyl)-1H-imidazole using potassium permanganate in acidic medium to form 1-(4-hydroxyphenyl)-1H-imidazole-5-carboxaldehyde.", "Step 3: Carboxylation of 1-(4-hydroxyphenyl)-1H-imidazole-5-carboxaldehyde using sodium hydroxide and carbon dioxide to form 1-(4-hydroxyphenyl)-1H-imidazole-5-carboxylic acid." ] } | |
CAS RN |
1521569-79-8 |
Molecular Formula |
C10H8N2O3 |
Molecular Weight |
204.2 |
Purity |
95 |
Origin of Product |
United States |
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